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Compound of Interest

Compound Name:
2-Phenyl-1H-imidazole-4-

carboxylic acid

Cat. No.: B1586077 Get Quote

An In-Depth Technical Guide to the Solubility of 2-Phenyl-1H-imidazole-4-carboxylic Acid in

Organic Solvents

Abstract
This technical guide provides a comprehensive analysis of the solubility characteristics of 2-
Phenyl-1H-imidazole-4-carboxylic acid (C₁₀H₈N₂O₂), a heterocyclic compound of significant

interest in medicinal chemistry and materials science. In the absence of extensive, publicly

available quantitative solubility data for this specific molecule, this document establishes a

robust predictive framework based on its fundamental physicochemical properties and the

principles of solute-solvent interactions. We analyze its amphiphilic structure, featuring a

hydrophobic phenyl group and hydrophilic imidazole and carboxylic acid moieties, to provide

qualitative solubility predictions across a range of common organic solvents. Furthermore, this

guide delivers a detailed, field-proven experimental protocol for the quantitative determination

of thermodynamic solubility using the gold-standard shake-flask method. This document is

intended to empower researchers, chemists, and drug development professionals with the

theoretical knowledge and practical tools necessary to effectively utilize 2-Phenyl-1H-
imidazole-4-carboxylic acid in their work.

Introduction: The Significance of 2-Phenyl-1H-
imidazole-4-carboxylic Acid
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2-Phenyl-1H-imidazole-4-carboxylic acid is a bifunctional organic molecule featuring a rigid

imidazole core, a carboxylic acid group capable of hydrogen bonding and salt formation, and a

nonpolar phenyl substituent. This unique combination of functional groups makes it a valuable

building block (scaffold) in the synthesis of pharmacologically active agents and functional

materials. The imidazole nucleus is a common feature in many pharmaceuticals, and the

carboxylic acid group provides a handle for forming derivatives or interacting with biological

targets.

Understanding the solubility of this compound is a critical first step in its application. Solubility

dictates the choice of solvents for chemical synthesis, influences the feasibility of purification by

crystallization, and is a crucial determinant of bioavailability in drug development. This guide

provides the foundational knowledge to predict and experimentally verify its solubility behavior.

Physicochemical Profile: The Molecular Basis of
Solubility
The solubility of a compound is intrinsically linked to its molecular structure and resulting

physicochemical properties. The key to understanding the behavior of 2-Phenyl-1H-imidazole-
4-carboxylic acid lies in recognizing its distinct structural domains.

Molecular Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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